Cas no 332099-33-9 (3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)

3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid structure
332099-33-9 structure
Product Name:3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:332099-33-9
MF:C7H4ClNO2S
MW:201.630159378052
CID:1111005
PubChem ID:21906863
Update Time:2025-04-20

3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
    • DTXSID50619863
    • Z1416179551
    • FDGNVONVURZBLL-UHFFFAOYSA-N
    • SCHEMBL1243935
    • NS-02064
    • 5-Carboxy-3-chloro-4H-thieno[3,2-b]pyrrole
    • EN300-6237180
    • AKOS030239377
    • DB-356949
    • 332099-33-9
    • Inchi: 1S/C7H4ClNO2S/c8-3-2-12-5-1-4(7(10)11)9-6(3)5/h1-2,9H,(H,10,11)
    • InChI Key: FDGNVONVURZBLL-UHFFFAOYSA-N
    • SMILES: ClC1=CSC2C=C(C(=O)O)NC=21

Computed Properties

  • Exact Mass: 200.96522
  • Monoisotopic Mass: 200.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 53.09

3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>

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